Cas no 2034325-76-1 (2-{[1-(ethanesulfonyl)piperidin-3-yl]oxy}pyrimidine)

• Product Name: 2-{[1-(ethanesulfonyl)piperidin-3-yl]oxy}pyrimidine
• CAS No: 2034325-76-1
• MF: C₁₁H₁₇N₃O₃S
• MW: 271.3359811306
• CID: 5334630
• Update Time: 2025-05-20

2-{[1-(ethanesulfonyl)piperidin-3-yl]oxy}pyrimidine Chemical and Physical Properties

Names and Identifiers

• 2-((1-(ethylsulfonyl)piperidin-3-yl)oxy)pyrimidine
• 2-(1-ethylsulfonylpiperidin-3-yl)oxypyrimidine
• 2-{[1-(ethanesulfonyl)piperidin-3-yl]oxy}pyrimidine

• Inchi： 1S/C11H17N3O3S/c1-2-18(15,16)14-8-3-5-10(9-14)17-11-12-6-4-7-13-11/h4,6-7,10H,2-3,5,8-9H2,1H3
• InChI Key： SZRIIMGTIGKLMB-UHFFFAOYSA-N
• SMILES： S(CC)(N1CCCC(C1)OC1N=CC=CN=1)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 349
• XLogP3: 0.7
• Topological Polar Surface Area: 80.8

Additional information on 2-{[1-(ethanesulfonyl)piperidin-3-yl]oxy}pyrimidine

Compound CAS No. 2034325-76-1: 2-{[1-(ethanesulfonyl)piperidin-3-yl]oxy}pyrimidine

The compound with CAS No. 2034325-76-1, commonly referred to as 2-{[1-(ethanesulfonyl)piperidin-3-yl]oxy}pyrimidine, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound is characterized by its unique structure, which combines a pyrimidine ring with a piperidine moiety substituted with an ethanesulfonyl group. The ethanesulfonyl group plays a crucial role in modulating the compound's physicochemical properties, making it a promising candidate for various applications.

Recent studies have highlighted the potential of 2-{[1-(ethanesulfonyl)piperidin-3-yl]oxy}pyrimidine in drug discovery, particularly in the development of kinase inhibitors and other enzyme-targeting agents. The pyrimidine ring is a well-known scaffold in medicinal chemistry due to its ability to form hydrogen bonds and interact with biological targets. The integration of the piperidine ring further enhances the compound's flexibility and ability to adopt conformations that are favorable for binding to specific protein pockets.

The synthesis of this compound involves a multi-step process that typically begins with the preparation of the piperidine derivative followed by its coupling with the pyrimidine moiety. Researchers have explored various synthetic strategies, including nucleophilic substitution and coupling reactions, to optimize the yield and purity of the final product. The use of ethanesulfonyl groups as leaving groups has been shown to significantly improve reaction efficiency, making this compound more accessible for large-scale production.

In terms of applications, 2-{[1-(ethanesulfonyl)piperidin-3-yl]oxy}pyrimidine has demonstrated potential in the field of oncology due to its ability to inhibit key enzymes involved in cancer cell proliferation. Preclinical studies have shown that this compound exhibits selective cytotoxicity against cancer cell lines while sparing normal cells, suggesting its potential as a targeted therapy. Additionally, its ability to penetrate cellular membranes efficiently makes it a strong candidate for drug delivery systems.

Recent advancements in computational chemistry have further elucidated the molecular mechanisms underlying the activity of this compound. Molecular docking studies have revealed that the ethanesulfonyl group contributes significantly to the compound's binding affinity by forming strong electrostatic interactions with positively charged residues in the active site of target enzymes. This insight has guided researchers in designing analogs with improved pharmacokinetic properties and reduced toxicity.

The development of 2-{[1-(ethanesulfonyl)piperidin-3-yl]oxy}pyrimidine has also opened new avenues for materials science applications. Its unique electronic properties make it a candidate for use in organic electronics, such as field-effect transistors and light-emitting diodes (LEDs). Researchers have explored its ability to act as an electron transport layer, where its structure facilitates efficient charge separation and transport, enhancing device performance.

In conclusion, 2-{[1-(ethanesulfonyl)piperidin-3-yl]oxy}pyrimidine (CAS No. 2034325-76-1) is a versatile compound with significant potential across multiple disciplines. Its unique structure, combined with recent advancements in synthesis and application development, positions it as a key player in both medicinal chemistry and materials science research.